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Compound of Interest

Compound Name:
4-(Dimethoxymethyl)-2-

methylpyrimidine

Cat. No.: B061294 Get Quote

Technical Guide: 4-(Dimethoxymethyl)-2-
methylpyrimidine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 4-
(Dimethoxymethyl)-2-methylpyrimidine, including its nomenclature, physicochemical

properties, and currently available information on its synthesis and biological context. This

document is intended to serve as a foundational resource for professionals engaged in

chemical research and drug development.

Chemical Identity and Nomenclature
The unique identification of a chemical compound is fundamental for research and regulatory

purposes. This section details the IUPAC name and various synonyms associated with 4-
(Dimethoxymethyl)-2-methylpyrimidine.

The standard IUPAC name for this compound is 4-(dimethoxymethyl)-2-methylpyrimidine[1].

It is also known by several synonyms, which are listed in the table below for comprehensive

identification.
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Identifier Type Identifier

IUPAC Name 4-(dimethoxymethyl)-2-methylpyrimidine[1]

CAS Number 175277-33-5[1]

Molecular Formula C8H12N2O2[1][2][3]

Synonyms

4-(dimethoxymethyl)-2-methyl-pyrimidine, 4-

Dimethoxymethyl-2-methyl-pyrimidine, C-6521,

CID2799572, SPB 04845, ZINC00166503[1]

Physicochemical Properties
Understanding the physicochemical properties of a compound is crucial for its handling,

formulation, and application in experimental settings. The following table summarizes the key

properties of 4-(Dimethoxymethyl)-2-methylpyrimidine.

Property Value

Molecular Weight 168.19 g/mol [2][3]

Appearance Colorless to light yellow liquid[2]

Boiling Point 119 °C[2]

Density
1.085 ± 0.06 g/cm³ (Predicted)[2]; 1.1 ± 0.1

g/cm³[3]

Flash Point 72.8 ± 13.4 °C[3]

Storage Conditions
Store under inert gas (Nitrogen or Argon) at 2-

8°C[2]

Synthesis and Experimental Protocols
A detailed, peer-reviewed experimental protocol for the specific synthesis of 4-
(Dimethoxymethyl)-2-methylpyrimidine is not readily available in the public domain.

However, the synthesis of structurally related pyrimidine derivatives often involves the

condensation of a β-dicarbonyl compound or its equivalent with an amidine. For instance, the
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synthesis of 4,6-dihydroxy-2-methylpyrimidine has been reported via the reaction of dimethyl

malonate and acetamidine hydrochloride in the presence of a base like sodium methoxide[4].

A plausible synthetic approach for 4-(Dimethoxymethyl)-2-methylpyrimidine could

conceptually involve the reaction of a suitably protected 4-formyl-2-methylpyrimidine precursor

or the direct introduction of the dimethoxymethyl group onto a pre-formed 2-methylpyrimidine

ring.

Below is a conceptual workflow for the synthesis of a pyrimidine core, which could be adapted

for the target molecule.

Starting Materials

Reaction Steps

Product

Amidine Derivative
(e.g., Acetamidine)

Base-catalyzed
Condensation

1,3-Dicarbonyl Compound
(or equivalent)

Cyclization

Purification
(e.g., Crystallization, Chromatography)

Substituted Pyrimidine Core

Click to download full resolution via product page
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Caption: Conceptual workflow for pyrimidine synthesis.

Biological Activity and Potential Applications
As of the latest available data, there are no specific studies detailing the biological activity or

signaling pathways directly associated with 4-(Dimethoxymethyl)-2-methylpyrimidine.

However, the pyrimidine scaffold is a core structure in numerous biologically active molecules,

including DNA and RNA bases, and is a privileged structure in medicinal chemistry.

Derivatives of pyrimidine have been shown to exhibit a wide range of biological activities,

including:

Antitumor agents: Some pyrimidine derivatives act as antitubulin agents, inhibiting cell

proliferation[5].

Antimicrobial and Anthelmintic activity: Certain substituted pyrimidines have demonstrated

potential as antimicrobial and anthelmintic agents[6].

Anti-tubercular Activity: 2,4-Diaminopyrimidine derivatives have been synthesized and

evaluated for their anti-tubercular properties[7].

Kinase Inhibition: Pyrimidine-based compounds have been investigated as potential

inhibitors of kinases such as EGFR and VEGFR-2[8].

The logical relationship between the core pyrimidine structure and its diverse biological

activities is illustrated in the diagram below.
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Structural Modifications

Potential Biological Activities

Pyrimidine Core Structure

Substitution at C2, C4, C5, C6 Ring Fusion

Anticancer Antimicrobial Kinase Inhibition Antiviral

Click to download full resolution via product page

Caption: Pyrimidine core and its potential biological roles.

Given the established importance of the pyrimidine nucleus, 4-(Dimethoxymethyl)-2-
methylpyrimidine represents a compound of interest for further investigation into its potential

biological and pharmacological properties. The lack of current data highlights an opportunity for

novel research in this area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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